4-(3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl)phenol

• Molecular Formula: C15H12N2O3
• Molecular Weight: 268.27 g/mol
• IUPAC Name: 4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]phenol
• InChI: InChI=1S/C15H12N2O3/c1-19-13-8-4-10(5-9-13)14-16-15(20-17-14)11-2-6-12(18)7-3-11/h2-9,18H,1H3
• InChI Key: BZDBPBCAZBLHCJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)C3=CC=C(C=C3)O

Description

4-(3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl)phenol is a useful research compound. Its molecular formula is C15H12N2O3 and its molecular weight is 268.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-(4-(Benzyloxy)phenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole (50 mg, 139 μmol) and 10% Pd/C (1 mg, 10 μmol) were suspended in methanol (3.0 mL) and THF (3.0 mL). The solution was stirred in a round bottom flask fitted with a condenser and septa and placed under H2 at 55° C. for 95 hours. The solution was filtered through Celite and the solvent was removed under reduced pressure and then purified by silica gel column chromatography (EtOAc/Hex 1:2) to give the product (3 mg, 9%) as a white solid. 1H NMR (500 MHz, CDCL3) δ(ppm): 3.88 (3H, s), 5.55 (1H, s), 6.98 (2H, d, J=9.0 Hz), 7.01 (2H, d, J=8.4 Hz), 8.01 (2H, d, J=9.0 Hz), 8.12 (2H, d, J=8.2 Hz). 13C NMR (125 MHz, CDCL3) δ(ppm): 55.6 (CH3), 114.4 (CH), 116.3 (CH), 117.4, 119.7, 129.3 (CH), 130.6 (CH), 159.6, 162.1, 168.7, 175.4. MS (FAB+): 269 (MH+). HRMS for C15H12N2O3 (MH+): calculated: 269.0926; found 269.0929.